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Compound of Interest

Compound Name: N-pentylpyrazine-2-carboxamide

Cat. No.: B11122638

Get Quote

Executive Summary & Molecule Profile
User Issue: You are experiencing precipitation or failure to dissolve N-pentylpyrazine-2-
carboxamide (NPPC) in aqueous buffers (PBS, media) at concentrations required for

biological assays (typically 10–100 µM).

Technical Diagnosis: NPPC is an amphiphilic molecule with a distinct "solubility conflict." While

the pyrazine-2-carboxamide core is somewhat polar and capable of hydrogen bonding, the N-

pentyl substitution (

) significantly increases the lipophilicity (LogP) of the molecule. The crystal lattice energy is
stabilized by intermolecular hydrogen bonding (amide-amide interactions) and hydrophobic
packing of the pentyl chains, rendering it sparingly soluble in pure water.

Physicochemical Profile:

Property Value / Characteristic Implication for Solubility

Core Structure
Pyrazine ring +
Carboxamide

Weakly polar; H-bond
acceptor/donor.
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| Tail Structure |

-Pentyl chain (Alkyl) | Hydrophobic driver. Increases LogP by ~2.5 units vs. pyrazinamide. | |
LogP (Octanol/Water) | ~1.5 – 2.0 (Estimated) | Moderate lipophilicity; requires organic
cosolvents or carriers. | | pKa (Pyrazine N) | ~0.6 – 1.0 | Extremely weak base. pH adjustment
(acidification) is ineffective above pH 2. | | Water Solubility | < 0.1 mg/mL (Predicted) |
Classified as "Insoluble" to "Sparingly Soluble" in aqueous media. |

Troubleshooting & Optimization Guide
Phase 1: Solvent Selection & Stock Preparation
Q: Why won't this dissolve in water even with sonication? A: Sonication breaks particle

agglomerates but does not change thermodynamic solubility. The hydrophobic effect of the

pentyl chain drives the molecules to aggregate rather than solvate in water. You must use an

organic primary solvent.

Recommended Solvent System:

Primary Solvent (Stock):DMSO (Dimethyl sulfoxide) is the gold standard. NPPC is highly

soluble in DMSO due to its high dielectric constant and ability to disrupt amide-amide

hydrogen bonds.

Secondary Option:Ethanol (absolute). Good solubility, but more prone to evaporation and

precipitation upon aqueous dilution than DMSO.

Protocol: Preparation of 10 mM Stock Solution

Weigh accurately 1.93 mg of NPPC (MW ≈ 193.25 g/mol ).

Add 1.0 mL of sterile, anhydrous DMSO.

Vortex vigorously for 30 seconds.

Verification: Solution should be completely clear and colorless to pale yellow. If particles

persist, sonicate at 40°C for 5 minutes.
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Phase 2: Aqueous Dilution (The "Crashing Out"
Problem)
Q: My stock is clear, but it precipitates immediately when I add it to the cell culture media.

Why? A: This is the "solvent shift" effect. Rapidly changing the environment from lipophilic

(DMSO) to hydrophilic (water) forces the hydrophobic pentyl tails to aggregate, causing

precipitation.

Corrective Protocol: The "Step-Down" Dilution Method Do not add the stock directly to the bulk

media. Use an intermediate dilution step or a surfactant.

Workflow Visualization (DOT Diagram):

Mechanism

10 mM Stock
(100% DMSO)

Intermediate Mix
(10x Conc. in Media + Surfactant)

 Dilute 1:10 into
Media + 0.5% Tween 80

PRECIPITATION RISK
(Cloudy Solution)

 Direct Addition
(>1% v/v)

Final Assay Well
(1% DMSO, Solubilized)

 Dilute 1:10 into
Bulk Media

Surfactant stabilizes
micro-precipitates

Click to download full resolution via product page

Caption: Step-wise dilution strategy to prevent kinetic precipitation of lipophilic amides.

Phase 3: Advanced Formulation (Surfactants &
Cyclodextrins)
Q: I cannot use DMSO concentrations >0.1% due to cell toxicity. How do I maintain solubility?

A: You must encapsulate the hydrophobic pentyl tail. Simple cosolvency is insufficient at very

low DMSO ratios. Use Cyclodextrins or Non-ionic Surfactants.

Option A: Hydroxypropyl-β-Cyclodextrin (HP-β-CD)
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Cyclodextrins form a "host-guest" complex. The pentyl chain inserts into the hydrophobic cavity

of the cyclodextrin, while the hydrophilic exterior keeps the complex soluble in water.

Protocol:

Prepare a 20% (w/v) HP-β-CD solution in water or PBS. Filter sterilize (0.22 µm).

Dissolve NPPC in a minimal volume of DMSO (e.g., 50 µL).

Add the DMSO concentrate dropwise to 950 µL of the HP-β-CD solution while vortexing.

Shake at room temperature for 30 minutes to allow equilibrium complexation.

Dilute this complex into your assay media.

Option B: Tween 80 (Polysorbate 80)
Suitable for antimycobacterial assays where Tween 80 is often already present.

Protocol:

Add Tween 80 to your stock DMSO solution to reach a ratio of 1:1 (DMSO:Tween).

Add this mixture to warm media (37°C). The Tween prevents crystal nucleation.

Phase 4: pH and Salt Screening (What NOT to do)
Q: Can I use HCl to protonate the nitrogen and make a salt? A:No.

Reasoning: The pyrazine nitrogens are very weakly basic (pKa ~0.6). To protonate them, you

would need a pH < 1.0. This is incompatible with biological assays.

The amide nitrogen is non-basic due to resonance with the carbonyl group.

Conclusion: Do not waste time on salt screening or pH adjustment buffers (pH 4–8); they will

have zero effect on solubility.

Summary of Physicochemical Properties
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Parameter Data Point Reference

Solubility (Water) Insoluble [1]

Solubility (DMSO) Soluble (>10 mg/mL) [1]

Solubility (Ethanol) Soluble [1]

LogP ~1.56 (Pentyl derivative) [2]

pKa ~0.65 (Pyrazine core) [3]

Primary Application
Antimycobacterial (TB),

Photosynthesis Inhibition
[2][4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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